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Compound of Interest

Compound Name: Bacterioruberin

Cat. No.: B1237277 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and operational efficiency is paramount. This document provides comprehensive guidance on

the necessary personal protective equipment (PPE), handling procedures, and disposal of

Bacterioruberin, a rare C50 carotenoid known for its potent antioxidant properties.[1][2][3]

While Bacterioruberin is not classified as a hazardous substance, adherence to proper

laboratory protocols is essential to maintain a safe working environment and ensure the

integrity of the compound.[4]

Chemical and Physical Properties
A thorough understanding of Bacterioruberin's properties is fundamental to its safe handling.

As a carotenoid, it is particularly sensitive to environmental factors that can lead to its

degradation.[5]
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Property Information

Molecular Formula C50H76O4[2][4]

Molecular Weight 741.1 g/mol [1][2]

Appearance Red-orange pigment[1]

Solubility
Slightly or poorly soluble in water; soluble in

organic solvents and oils[1]

Sensitivities Sensitive to air, light, and heat[5]

Storage Temperature -20°C[5]

Personal Protective Equipment (PPE)
A risk assessment is crucial for determining the specific PPE required for any laboratory

procedure.[6][7] The following table outlines the recommended PPE for handling

Bacterioruberin based on general laboratory safety standards for non-hazardous chemicals.

Equipment Specification Rationale

Hand Protection Nitrile gloves

To prevent skin contact. Proper

glove removal technique

should be followed to avoid

contamination.[5][7]

Eye Protection
Safety glasses with side

shields or goggles

To protect eyes from potential

splashes.[5][8]

Body Protection Laboratory coat
To protect skin and clothing

from contamination.[5][9]

Operational Plan: Handling and Storage
Due to its sensitivity, Bacterioruberin requires careful handling to prevent degradation through

oxidation and isomerization.[5]

Experimental Protocol for Handling:
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Preparation: Before handling, ensure the workspace is clean and free of contaminants.

Prepare all necessary equipment and solvents.

Inert Atmosphere: Whenever possible, handle solid Bacterioruberin and its solutions under

an inert atmosphere (e.g., nitrogen or argon) to minimize exposure to air.[5]

Light Protection: Work in a dimly lit area or use amber-colored glassware to protect the

compound from light degradation.[5]

Temperature Control: Maintain a cool environment and avoid exposure to high temperatures.

[5] For long-term storage, keep Bacterioruberin at -20°C.[5]

Solvent Selection: Use high-purity, degassed solvents for preparing solutions.

Disposal Plan
Proper disposal of chemical waste is a critical aspect of laboratory safety and environmental

responsibility.

Step-by-Step Disposal Procedure:

Collection: Carefully sweep up solid Bacterioruberin, taking care to avoid creating dust.[5]

For solutions, absorb the liquid with an inert material.

Waste Container: Place the collected waste into a clearly labeled, sealed container.

Waste Stream: Dispose of the container in accordance with local, state, and federal

regulations for non-hazardous chemical waste. Consult your institution's environmental

health and safety (EHS) department for specific guidelines.

Workflow for Safe Handling and Disposal of
Bacterioruberin
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Caption: Workflow for the safe handling and disposal of Bacterioruberin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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